Cas no 23019-61-6 (1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide)

1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide structure
23019-61-6 structure
Product Name:1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide
CAS No:23019-61-6
MF:C15H16BrNO2
MW:322.197043418884
CID:1062807
PubChem ID:10567818
Update Time:2025-09-23

1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide
    • ethyl 1-benzylpyridin-1-ium-4-carboxylate,bromide
    • 1-Benzyl-4-ethoxycarbonylpyridinium bromide
    • CTK0I8138
    • N-benzyl-4-(carbethoxy)pyridinium bromide
    • N-benzyl-4-(ethoxycarbonyl)pyridinium bromide
    • Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)-, bromide
    • SureCN7962605
    • ethyl 1-benzylpyridin-1-ium-4-carboxylate;bromide
    • SCHEMBL7962605
    • DTXSID00441893
    • 4-(Ethoxycarbonyl)-1-(phenylmethyl)-pyridinium Bromide
    • 23019-61-6
    • QDURSZTWSNZWLI-UHFFFAOYSA-M
    • Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)-, bromide (1:1)
    • AKOS024341800
    • Inchi: 1S/C15H16NO2.BrH/c1-2-18-15(17)14-8-10-16(11-9-14)12-13-6-4-3-5-7-13;/h3-11H,2,12H2,1H3;1H/q+1;/p-1
    • InChI Key: QDURSZTWSNZWLI-UHFFFAOYSA-M
    • SMILES: [Br-].O(CC)C(C1C=C[N+](=CC=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 304.9112
  • Monoisotopic Mass: 321.03644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.18

1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B233665-5000mg
1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide
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5g
$ 1608.00 2023-04-18
TRC
B233665-500mg
1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide
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$ 201.00 2023-04-18
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